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Compound of Interest

Compound Name: Di-2-Pyridyl Thionocarbonate

Cat. No.: B1361461

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

Di-2-Pyridyl Thionocarbonate (DPT) is a versatile reagent utilized in organic synthesis,

notably as a thiophosgene substitute for the preparation of isothiocyanates and in peptide

coupling reactions.[1] A thorough understanding of its solubility and stability is paramount for its

effective application, storage, and handling in a research and development setting. This

technical guide provides a comprehensive overview of the available data on the solubility and

stability of DPT, alongside detailed experimental protocols for its assessment.

Physicochemical Properties

Property Value Source

CAS Number 96989-50-3 [2][3]

Molecular Formula C11HsN202S [2]

Molecular Weight 232.26 g/mol [2][3]
Yellow to brown crystalline

Appearance [1]
powder

Melting Point 94-98 °C

Solubility Profile
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The solubility of Di-2-Pyridyl Thionocarbonate is a critical parameter for its use in various
reaction media. While comprehensive quantitative data across a wide range of solvents is
limited in publicly available literature, the following information has been compiled.

: itative Solubil

Solvent Solubility Temperature (°C) pH

Water 9280 g/L Not Specified Not Specified

Note: The significant solubility in water is a key characteristic of this reagent.

Qualitative Solubility Observations

Solvent Observation Source

Dichloromethane Soluble

Based on its common applications in organic synthesis, it is anticipated that Di-2-Pyridyl
Thionocarbonate exhibits solubility in a range of common organic solvents such as other
chlorinated solvents, ethers like tetrahydrofuran (THF), and polar aprotic solvents like
dimethylformamide (DMF) and dimethyl sulfoxide (DMSQO). However, specific quantitative data
is not readily available.

Stability Profile

Di-2-Pyridyl Thionocarbonate is susceptible to degradation by moisture and heat, which
necessitates specific storage and handling conditions.

General Stability Characteristics

. ] Recommended
Condition Observation Source
Storage
Moisture Moisture Sensitive Store under inert gas [4]
Heat Heat Sensitive -20°C or 0-10°C [4]
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The thionocarbonate functional group is known to be susceptible to hydrolysis. A study on the
pyridinolysis of related alkyl aryl thionocarbonates suggests that the reaction proceeds through
a zwitterionic tetrahedral intermediate, with the expulsion of the aryloxide anion being a key
step.[5][6] This indicates that the stability of Di-2-Pyridyl Thionocarbonate will be influenced
by the pH of the medium and the presence of nucleophiles.

Experimental Protocols

Detailed experimental protocols for the determination of solubility and stability of Di-2-Pyridyl
Thionocarbonate are not widely published. However, standard methodologies can be adapted
for its characterization.

Protocol for Determining Aqueous Solubility (Shake-
Flask Method)

This protocol is based on the widely accepted shake-flask method for determining equilibrium
solubility.

1. Materials:

» Di-2-Pyridyl Thionocarbonate

» Purified water (e.g., Milli-Q)

e pH meter

o Orbital shaker with temperature control

e Centrifuge

» Analytical balance

e HPLC with a suitable column (e.g., C18) and UV detector, or a UV-Vis spectrophotometer
e Volumetric flasks and pipettes

2. Procedure:

e Prepare a series of buffered aqueous solutions at different pH values (e.g., 4, 7, 9).

e Add an excess amount of Di-2-Pyridyl Thionocarbonate to a known volume of each
buffered solution in a sealed container.

o Place the containers in an orbital shaker set to a constant temperature (e.g., 25 °C) and
agitate until equilibrium is reached (typically 24-48 hours).

 After equilibration, cease agitation and allow the suspension to settle.

o Centrifuge the samples to pellet the undissolved solid.
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o Carefully withdraw a known volume of the supernatant.

 Dilute the supernatant with a suitable solvent (e.g., mobile phase for HPLC) to a
concentration within the calibrated range of the analytical method.

» Quantify the concentration of Di-2-Pyridyl Thionocarbonate in the diluted samples using a
validated HPLC-UV or UV-Vis spectrophotometric method.

e The solubility is reported as the average concentration from at least three replicate
experiments for each pH and temperature condition.

Protocol for Assessing Stability in Aqueous Solutions

This protocol outlines a general procedure for evaluating the hydrolytic stability of Di-2-Pyridyl
Thionocarbonate.

1. Materials:

e Di-2-Pyridyl Thionocarbonate

» Buffered aqueous solutions (pH 4, 7, 9)

o Temperature-controlled incubator or water bath
e HPLC with a suitable column and UV detector
e Volumetric flasks and pipettes

2. Procedure:

o Prepare stock solutions of Di-2-Pyridyl Thionocarbonate in a suitable organic solvent (e.g.,
acetonitrile) and dilute with the respective agueous buffers to a known starting concentration.

¢ Aliquot the solutions into sealed vials and place them in a temperature-controlled
environment (e.g., 25 °C and 40 °C).

o At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw a sample from each vial.

¢ Immediately analyze the samples by HPLC to determine the remaining concentration of Di-
2-Pyridyl Thionocarbonate.

e The degradation rate can be determined by plotting the natural logarithm of the
concentration versus time. The slope of this line will give the first-order rate constant for
degradation at that specific pH and temperature.

Visualizations
Factors Affecting the Stability of Di-2-Pyridyl
Thionocarbonate
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Caption: Logical diagram of factors influencing the degradation of Di-2-Pyridyl
Thionocarbonate.

Experimental Workflow for Solubility Determination
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Caption: A typical experimental workflow for determining the aqueous solubility of Di-2-Pyridyl
Thionocarbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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